Cas no 2137830-53-4 (rac-(3R,4R)-4-butylpyrrolidin-3-amine)

• Product Name: rac-(3R,4R)-4-butylpyrrolidin-3-amine
• CAS No: 2137830-53-4
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6508044
• PubChem ID: 165480520
• Update Time: 2025-06-07

rac-(3R,4R)-4-butylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-butylpyrrolidin-3-amine
• EN300-1116990
• 2137830-53-4

• Inchi： 1S/C8H18N2/c1-2-3-4-7-5-10-6-8(7)9/h7-8,10H,2-6,9H2,1H3/t7-,8+/m1/s1
• InChI Key： AXTFMUOKQQHEMA-SFYZADRCSA-N
• SMILES： N1C[C@@H]([C@H](CCCC)C1)N

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4R)-4-butylpyrrolidin-3-amine

Rac-(3R,4R)-4-Butylpyrrolidin-3-amine (CAS No. 2137830-53-4): A Comprehensive Overview

Rac-(3R,4R)-4-butylpyrrolidin-3-amine (CAS No. 2137830-53-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of rac-(3R,4R)-4-butylpyrrolidin-3-amine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

Rac-(3R,4R)-4-butylpyrrolidin-3-amine is a member of the pyrrolidine family, a class of five-membered heterocyclic compounds. The compound features a butyl group attached to the nitrogen atom at the 4-position and an amino group at the 3-position. The racemic nature of the compound indicates that it is a mixture of two enantiomers, (3R,4R) and (3S,4S), which can exhibit different biological activities due to their distinct spatial configurations.

The molecular formula of rac-(3R,4R)-4-butylpyrrolidin-3-amine is C₉H₁₉N₂, with a molecular weight of approximately 157.25 g/mol. The compound is typically synthesized through chiral resolution or asymmetric synthesis techniques to obtain the desired enantiomeric form. Its physical properties include a melting point of around 60°C and a boiling point of approximately 180°C under standard conditions.

Synthesis Methods

The synthesis of rac-(3R,4R)-4-butylpyrrolidin-3-amine can be achieved through various routes, each with its own advantages and challenges. One common approach involves the reaction of 4-butylpyrrolidine with an appropriate amine precursor followed by chiral resolution or asymmetric catalysis to obtain the desired enantiomer. Recent advancements in asymmetric synthesis have significantly improved the efficiency and selectivity of these processes.

A notable method involves the use of chiral catalysts such as BINAP or chiral phosphoric acids to promote enantioselective hydrogenation or addition reactions. These catalysts can effectively control the stereochemistry of the product, leading to high yields of the desired enantiomer. Additionally, solid-phase synthesis techniques have been explored to streamline the production process and facilitate purification.

Biological Activities

Rac-(3R,4R)-4-butylpyrrolidin-3-amine has shown promising biological activities in various preclinical studies. One of its key applications is in the modulation of neurotransmitter systems, particularly in relation to dopamine and serotonin receptors. Studies have demonstrated that this compound can act as a selective agonist or antagonist at specific receptor subtypes, making it a potential candidate for treating neurological disorders such as Parkinson's disease and depression.

In addition to its receptor-modulating properties, rac-(3R,4R)-4-butylpyrrolidin-3-amine has been investigated for its anti-inflammatory and analgesic effects. Preclinical models have shown that it can reduce inflammation and pain responses by inhibiting pro-inflammatory cytokines and modulating pain signaling pathways. These findings suggest potential therapeutic applications in chronic pain management and inflammatory diseases.

Clinical Trials and Research Advancements

The potential therapeutic applications of rac-(3R,4R)-4-butylpyrrolidin-3-amine have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of tolerability and pharmacokinetic profiles. However, further studies are needed to fully understand its long-term effects and optimize dosing regimens.

Recent research has also focused on optimizing the delivery methods for rac-(3R,4R)-4-butylpyrrolidin-3-amine. Nanoparticle-based delivery systems have been explored to enhance bioavailability and target specific tissues or organs. These advanced delivery methods could potentially improve therapeutic outcomes while minimizing side effects.

Conclusion

Rac-(3R,4R)-4-butylpyrrolidin-3-amine (CAS No. 2137830-53-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents for various neurological and inflammatory disorders. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.